4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)benzoic acid

• IUPAC Name: 4-(3,4-dihydro-1H-isoquinolin-2-ylsulfonyl)benzoic acid
• InChI: InChI=1S/C16H15NO4S/c18-16(19)13-5-7-15(8-6-13)22(20,21)17-10-9-12-3-1-2-4-14(12)11-17/h1-8H,9-11H2,(H,18,19)
• InChI Key: QLWLSZNKQJSZJE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=CC=CC=C21)S(=O)(=O)C3=CC=C(C=C3)C(=O)O
• Molecular Formula: C16H15NO4S
• Molecular Weight: 317.4 g/mol

Description

“4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)benzoic acid” is a compound that has been identified as a highly potent and isoform-selective inhibitor of aldo-keto reductase AKR1C3. This enzyme is a target of interest in both breast and prostate cancer. The compound is also a useful reagent in the preparation of cyclopropyldihydroquinolinylsulfonylbenzamide and its analogs with microtubule-destabilizing activity.

Synthesis Analysis

The synthesis of this compound involves the reaction of 3-(chlorosulfonyl)benzoic acid with 5-amino-1,2,3,4-tetrahydroisoquinoline. The positioning of the carboxylate was found to be critical, although it could be substituted by acid isosteres and amides. Small substituents on the dihydroisoquinoline gave improvements in potency.

Molecular Structure Analysis

The molecular structure of this compound includes a carboxylate group that occupies the oxyanion hole in the enzyme, while the sulfonamide provides the correct twist to allow the dihydroisoquinoline to bind in an adjacent hydrophobic pocket. The InChI code for this compound is 1S/C16H15NO4S/c18-16(19)13-6-3-7-15(10-13)22(20,21)17-9-8-12-4-1-2-5-14(12)11-17/h1-7,10H,8-9,11H2,(H,18,19).

Physical And Chemical Properties Analysis

The compound has a molecular weight of 317.37. It is a solid at room temperature.

Scientific Research Applications

Inhibition of AKR1C3 in Cancer Research

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Antioomycete Activity in Plant Disease Management

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Mechanism of Action

Target of Action

The primary target of the compound 4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)benzoic acid is the enzyme Aldo-Keto Reductase AKR1C3 . This enzyme plays a crucial role in the metabolism of steroids and is a target of interest in both breast and prostate cancer .

Mode of Action

The compound acts as a highly potent and isoform-selective inhibitor of AKR1C3 . Crystal structure studies have shown that the carboxylate group of the compound occupies the oxyanion hole in the enzyme, while the sulfonamide provides the correct twist to allow the dihydroisoquinoline to bind in an adjacent hydrophobic pocket .

Biochemical Pathways

The inhibition of AKR1C3 by the compound affects the metabolism of steroids, particularly the conversion of hormones. This can have downstream effects on hormone-dependent signaling pathways, which are often implicated in the progression of hormone-dependent cancers .

Pharmacokinetics

The compound has shown good cellular potency, as measured by inhibition of akr1c3 metabolism of a known substrate . This suggests that the compound may have favorable bioavailability.

Result of Action

The result of the compound’s action is the inhibition of AKR1C3, leading to altered steroid metabolism. This can potentially slow down the progression of hormone-dependent cancers, such as breast and prostate cancer .

Safety and Hazards

The compound is associated with certain hazards. It has been assigned the GHS07 pictogram, with hazard statements H317 (may cause an allergic skin reaction) and H319 (causes serious eye irritation). Precautionary measures include P280 (wear protective gloves/protective clothing/eye protection/face protection) and P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).